Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate

• CAS No.: 922516-12-9
• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: methyl 1-[2-(2,5-dimethylphenyl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H23NO3/c1-12-4-5-13(2)15(10-12)11-16(19)18-8-6-14(7-9-18)17(20)21-3/h4-5,10,14H,6-9,11H2,1-3H3
• InChI Key: WTBBSFUDNIKXOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC(=O)N2CCC(CC2)C(=O)OC

Description

Methyl 1-[(2,5-dimethylphenyl)acetyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C17H23NO3 and its molecular weight is 289.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.86 g (20 mmol) of methyl isonipecotate and 2.53 g (2.5 mmol) of triethylamine in 10 mL of dry dichloromethane was cooled to 0° C., and a solution of 4.02 g (22 mmol) of 2,5-dimethylphenylacetyl chloride in 5 mL of dichloromethane was added dropwise. The mixture was stirred at room temperature for 16 h and then poured into 20 mL of water. The organic layer was washed with water and brine, dried (MgSO4) and concentrated under reduced pressure. The residue was crystallized from a mixture of ethyl acetate and hexanes to give 4.95 g (87.5% yield) of the title compound as white crystals.